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Compound Name: 9-Phenanthreneboronic Acid

CAS No.: 68572-87-2

Cat. No.: B130628 Get Quote

9-Phenanthreneboronic acid (9-PBA), identified by its CAS number 68572-87-2, is a

specialized aromatic boronic acid that has emerged as a pivotal building block in modern

organic synthesis.[1] Its unique structure, combining a rigid, polycyclic aromatic phenanthrene

core with a versatile boronic acid functional group, makes it an indispensable reagent for

researchers in materials science, organic electronics, and drug discovery. The significance of

9-PBA lies primarily in its utility as a coupling partner in palladium-catalyzed cross-coupling

reactions, most notably the Suzuki-Miyaura reaction, which enables the efficient construction of

complex carbon-carbon bonds.[2][3]

This guide, intended for researchers, chemists, and drug development professionals, provides

a comprehensive overview of 9-Phenanthreneboronic acid. We will delve into its fundamental

structure and properties, explore its synthesis and reactivity, detail its critical role in the Suzuki-

Miyaura coupling, and survey its diverse applications, from next-generation OLED materials to

the synthesis of potent therapeutic agents.

Part 1: Molecular Architecture and Physicochemical
Profile
Core Structure and Inherent Reactivity
At its heart, 9-Phenanthreneboronic acid is a derivative where a boronic acid group [-B(OH)₂]

is attached to the 9-position of the phenanthrene molecule.[2] This specific substitution pattern
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is not arbitrary; it is a direct consequence of the electronic structure of the phenanthrene

nucleus.

The 9-position of phenanthrene is a locus of enhanced reactivity, particularly for electrophilic

aromatic substitution.[4] This heightened reactivity stems from the superior resonance

stabilization of the cationic intermediate (the Wheland complex) formed when an electrophile

attacks this position. The positive charge can be delocalized across the polycyclic system while

preserving two intact benzene rings, which is energetically more favorable compared to an

attack at other positions.[4] This inherent electronic property makes the synthesis of 9-

substituted phenanthrenes, including the precursor to 9-PBA, highly efficient.

The structure imparts several key characteristics:

Rigid Aromatic System: The phenanthrene core provides a rigid, planar, and extended π-

electron system, a crucial feature for applications in organic electronics where charge

transport and photophysical properties are paramount.[2]

Reactive Boronic Acid Moiety: The boronic acid group is the cornerstone of its synthetic

utility, serving as the active component in cross-coupling reactions.[3]

Caption: Molecular structure of 9-Phenanthreneboronic acid.

Physicochemical Properties
The physical and chemical properties of 9-PBA are critical for its handling, storage, and

application in synthetic protocols. It typically presents as a white to light yellow crystalline

powder.[1][5]
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Property Value Source(s)

CAS Number 68572-87-2 [1][6]

Molecular Formula C₁₄H₁₁BO₂ [6][7]

Molecular Weight 222.05 g/mol [6][8]

Appearance
White to beige or pale yellow

powder
[1][8]

Melting Point 165-170 °C [8][9]

Boiling Point 479.5 °C (Predicted) [9]

Density ~1.26 g/cm³ (Predicted) [1][9]

Purity ≥97-98% [1][5][7]

Solubility Soluble in Ethanol [9]

pKa 8.53 (Predicted) [9]

InChI Key
JCDAUYWOHOLVMH-

UHFFFAOYSA-N
[6][7]

Part 2: Synthesis of 9-Phenanthreneboronic Acid
The most common and reliable method for synthesizing 9-PBA involves the lithiation of 9-

bromophenanthrene followed by quenching with a trialkyl borate ester. This organometallic

approach leverages the reactivity of the carbon-bromine bond to introduce the boronic acid

functionality.

Synthetic Workflow: From Bromide to Boronic Acid
The causality behind this protocol is rooted in classic organometallic chemistry. The use of a

strong organolithium base (n-BuLi) at very low temperatures (-78 °C) facilitates a halogen-

metal exchange, converting the relatively unreactive aryl bromide into a highly nucleophilic

aryllithium species. This intermediate is then trapped by the electrophilic boron atom of

triisopropyl borate. The low temperature is critical to prevent side reactions and decomposition
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of the thermally sensitive aryllithium. The final step involves acidic workup to hydrolyze the

boronate ester intermediate, yielding the desired 9-Phenanthreneboronic acid.

Step 1: Lithiation

Step 2: Quench & Hydrolysis

Step 3: Isolation

9-Bromophenanthrene
+ Triisopropyl Borate

in Anhydrous THF

Cool to -78 °C
(Under Argon)

Slow, Dropwise Addition
of n-BuLi (1.6M)

Stir for 1 hour
at -78 °C

Slowly warm to -20 °C

Add 2M HCl
(Aqueous Workup)

Warm to Room Temp.
Stir for 1 hour

Extract with Ether

Dry Organic Phase
(e.g., MgSO₄)

Concentrate under
Reduced Pressure

Crude 9-PBA Product
(White Solid)
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Caption: General workflow for the synthesis of 9-PBA.

Detailed Experimental Protocol
The following protocol is a representative procedure for the synthesis of 9-PBA.[10]

Reaction Setup: Under an inert argon atmosphere, dissolve 9-bromophenanthrene (e.g., 1 g,

3.9 mmol) and triisopropyl borate (e.g., 1.35 ml, 5.85 mmol) in anhydrous tetrahydrofuran

(THF, 30 ml) in a flask equipped with a magnetic stirrer.

Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath.

Base Addition: Slowly add n-butyllithium (n-BuLi, 1.6 M in hexanes, e.g., 2.9 ml, 4.68 mmol)

dropwise over a period of 1 hour, ensuring the internal temperature remains at -78 °C.

Stirring: Continue stirring the reaction mixture at -78 °C for an additional hour after the

addition is complete.

Quenching and Hydrolysis: Slowly allow the mixture to warm to -20 °C. Quench the reaction

by adding 2M hydrochloric acid (HCl, 20 ml).

Final Stirring: Remove the cooling bath and allow the mixture to warm to room temperature

(approx. 18 °C), stirring for 1 hour.

Extraction and Isolation: Add diethyl ether (300 ml) for extraction. Separate the organic

phase, dry it over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent

under reduced pressure.

Product: This procedure yields crude 9-phenanthrenylboronic acid as a white solid (typical

yield: ~89%), which is often of sufficient purity for direct use in subsequent reactions.[10]

Part 3: The Suzuki-Miyaura Coupling: A Cornerstone
Reaction
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The paramount application of 9-Phenanthreneboronic acid is its role in the Suzuki-Miyaura

cross-coupling reaction. This Nobel Prize-winning reaction is one of the most powerful methods

for forming C(sp²)-C(sp²) bonds, linking the phenanthrene unit to other aryl or vinyl fragments.

[2][11]

The Catalytic Cycle Explained
The self-validating nature of the Suzuki protocol lies in its robust and well-understood catalytic

cycle, which efficiently regenerates the active palladium(0) catalyst. The choice of a base is

crucial; it activates the boronic acid by forming a more nucleophilic boronate complex, which

facilitates the key transmetalation step.[11]

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond (e.g., an aryl

bromide) to form a Pd(II) complex.

Transmetalation: The organic group from the activated boronate complex is transferred to

the Pd(II) center, displacing the halide. This is the step where the new C-C bond is poised to

form.

Reductive Elimination: The two organic fragments on the Pd(II) center couple and are

eliminated, forming the final product and regenerating the Pd(0) catalyst, which re-enters the

cycle.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b130628?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-9-phenanthreneboronic-acid-properties-synthesis-applications-my
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂
(Active Catalyst)

Oxidative Addition

Ar-Pd(II)-X
 L₂

Transmetalation

Ar-Pd(II)-R
 L₂

Reductive Elimination

Ar-R
(Coupled Product)

Product Out

Ar-X
(Aryl Halide)

Ar-X In

R-B(OH)₂
(9-PBA)

R-B(OH)₃⁻ In

Base (e.g., K₂CO₃)

R-B(OH)₃⁻ In

Click to download full resolution via product page

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.
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Part 4: Field-Proven Applications
The versatility of 9-Phenanthreneboronic acid makes it a valuable precursor in several high-

tech and research-intensive fields.

Materials Science: Organic Light-Emitting Diodes
(OLEDs)
A primary application of 9-PBA is as an intermediate in the synthesis of materials for OLEDs.[1]

The phenanthrene moiety provides thermal stability and a wide bandgap, which are desirable

properties for host materials or emissive components in OLED devices.[12][13] By coupling 9-

PBA with other aromatic units, chemists can fine-tune the photophysical properties (e.g.,

emission color, quantum yield) of the resulting materials.[12][14] The excellent thermal stability

of phenanthrene derivatives is particularly advantageous for ensuring the longevity and

reliability of OLED displays and lighting.[12]

Advanced Organic Synthesis
Beyond OLEDs, 9-PBA is a key reactant for creating large polycyclic aromatic hydrocarbons

(PAHs) and electron-rich benzo[g,h,i]perylenes.[1][8] These complex structures are of

significant interest in fundamental chemical research and for developing novel organic

semiconductors and fluorescent probes.

Drug Discovery and Medicinal Chemistry
In the pharmaceutical sector, boronic acids are increasingly recognized as important

pharmacophores. The first FDA-approved boronic acid-containing drug, Bortezomib (Velcade),

highlighted their potential.[15] 9-PBA serves as a crucial building block in the synthesis of

complex molecules with potential therapeutic activity. It has been used as a reactant in the

development of:

FLAP protein inhibitors as potential anti-inflammatory agents.[1][8]

Aminoisoquinolinones as selective inhibitors of PARP-2 (Poly (ADP-ribose) polymerase 2),

an enzyme family involved in DNA repair and a target for cancer therapy.[1][8]
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The ability to use 9-PBA to construct novel molecular scaffolds is invaluable for generating

chemical libraries to explore structure-activity relationships in drug discovery programs.[16]

Part 5: Safety, Handling, and Storage
As with any laboratory chemical, proper handling of 9-Phenanthreneboronic acid is essential

for safety.

Hazards: It is classified as an irritant. GHS hazard statements indicate that it causes skin

irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation

(H335).[9][17]

Precautions: Avoid breathing dust. Avoid contact with skin and eyes. Use in a well-ventilated

area and wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat.[9]

Storage: For optimal stability, 9-PBA should be stored in a tightly sealed container in a dry,

dark place at room temperature.[9] It may contain varying amounts of its anhydride, which

forms from the dehydration of the boronic acid.[8]

Conclusion
9-Phenanthreneboronic acid is far more than a simple chemical reagent; it is a versatile and

powerful tool for molecular construction. Its unique combination of a rigid, electronically-rich

phenanthrene core and a synthetically adaptable boronic acid group has cemented its role in

cutting-edge research. From enabling the vibrant colors of OLED screens to providing the

structural framework for potential new medicines, the applications of 9-PBA continue to

expand. For researchers and scientists, a thorough understanding of its properties, synthesis,

and reactivity is fundamental to harnessing its full potential in designing the next generation of

advanced materials and therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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